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Executive Summary
The Optec Gemini Focusing Rotator is an integrated, single-unit solution designed to provide

high-precision, heavy-payload capabilities for telescope focusing and camera field rotation.

Engineered for modern astronomical imaging, the Gemini addresses the critical need for a

rigid, flexure-free imaging train while minimizing back focus consumption. This document

provides a comprehensive technical overview of the Gemini's capabilities, core specifications,

operational workflows, and control systems. Quantitative data is presented in tabular format for

clarity, and logical diagrams are provided to illustrate its integration and operation within an

astronomical imaging setup.

Core Design and Mechanical Specifications
The Gemini was conceived to overcome the limitations of traditional focuser and rotator

combinations, where stacking individual components can introduce flexure and consume

significant back focus distance.[1] Its design integrates both functions into a single, robust

housing built from two parallel plates of MIC-6 tool plate, ensuring flatness within 25 microns

(0.001 inches).[2][3] This construction, supported by seven precision stand-off spacers,

provides a rigid base capable of handling heavy camera payloads.[2][4]

A key design feature is the rotating drawtube, which provides superior strength for imaging

packages weighing up to 10 kg (22 lbs) without flexure.[1][5] The drawtube's linear motion for
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focusing is driven by a high-torque stepper motor and a Kevlar timing belt, while rotation is

managed by a custom X-cage bearing system.[1][2]

Quantitative Mechanical Specifications
The following tables summarize the key performance metrics of the Optec Gemini Focusing

Rotator.

Table 1: Mechanical & Performance Specifications

Specification Value Source(s)

Clear Aperture 3.75 inches (95 mm) [1][2][6]

Payload Capacity 22 lbs (10 kg) without flexure [1][4][5]

Focuser Travel 0.5 inches (12.7 mm) [1][2][6]

Focuser Resolution 0.11 microns per step [1][2][5][6]

Rotator Resolution 600 steps per degree [1][2][5][6]

Minimum Overall Thickness 2.2 inches (55.9 mm) [1][4][6]

Back Focus Usage
2.2 to 2.7 inches (55.9 to 68.6

mm)
[1][2][6]

| Weight | 6 lbs. 6 oz. (2.9 kg) |[1][4][6] |

Table 2: Gemini Control Hub Specifications

Specification Value Source(s)

Dimensions (L x W x H)
5.1" x 3.2" x 1.0" (130 x 81
x 27 mm)

[2][6]

Weight 10 oz. (285 g) [2][6]

Case Material
6061 aluminum, anodized

black
[3][6]
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| Power Input | 12VDC, 2.5 x 5.5mm plug, center positive |[2][3][6] |

Control System and Connectivity
The Gemini system is operated via the Gemini Control Hub, which serves as the central

interface between the focusing rotator and a control computer.[3] The hub offers a versatile

range of connectivity options to suit various observatory setups.

Connectivity Ports
Focuser & Rotator: Dual RJ45 sockets for Cat-5e/6 cables connecting the hub to the main

Gemini unit.[2][6]

PC Communication: Standard options include a USB/Serial connection (via an RJ12 socket)

and a standard RJ45 Ethernet port for network integration.[3][6]

Wireless: An optional 802.11 WiFi board can be installed for wireless control.[4][6]

Hand Controller: An RJ22 socket allows for the connection of a dedicated hand controller for

manual operation at the telescope.[3][6]

Software and Compatibility
The Gemini system is fully ASCOM compliant, allowing it to be controlled by a wide range of

third-party astronomical imaging software.[3][7][8] Optec provides its own "Gemini

Commander" software, which offers a comprehensive interface for setup, control, and

diagnostics.[9][10] The software allows multiple clients to connect to the Gemini hub

simultaneously, a feature useful for complex or remote observatory setups.[4]

Key software features include:

Temperature Compensation: A remote temperature probe enables the system to

automatically adjust focus to compensate for thermal expansion and contraction of the

telescope optical tube assembly (OTA).[3][4]

Alt-Az De-rotation: The Gemini can function as a field de-rotator for telescopes on altitude-

azimuth mounts, counteracting the effect of field rotation during long exposures.[5][7]
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Firmware Updates: The firmware is flash-upgradable, allowing for future feature

enhancements and bug fixes.[10]

Integration and Observational Workflow
Proper integration of the Gemini into an astronomical imaging train is crucial for optimal

performance. Its position relative to other components like off-axis guiders (OAGs) and filter

wheels must be carefully considered to maintain correct back focus and avoid mechanical

issues.

Logical Diagram: Astronomical Imaging Train
The following diagram illustrates the logical connection of components in a typical advanced

imaging setup incorporating the Gemini.
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Caption: Logical flow of the light path and control connections in a typical imaging train.
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Experimental Protocol: Automated Imaging Session
Workflow
This protocol outlines the steps for conducting an automated imaging session using the

Gemini's capabilities for focusing, framing, and temperature compensation.

System Initialization:

Power on the Gemini Control Hub and all connected imaging equipment.[10]

Connect the control computer to the Gemini Hub via USB, Ethernet, or WiFi.[8][10]

Launch the ASCOM-compliant imaging software (e.g., NINA, SGP) and connect to all

devices: mount, camera, filter wheel, and the Optec Gemini Focuser and Rotator drivers.

Homing and Calibration:

Initiate the homing sequence for both the focuser and rotator from the control software or

hand controller.[10][11] This establishes a precise, repeatable starting position.

If using an off-axis guider, calibrate the guiding software (e.g., PHD2). This calibration

must be redone if the rotator is moved significantly.[12]

Target Acquisition and Framing:

Slew the telescope mount to the desired celestial target.

Use the rotator function to precisely frame the object. This is especially critical for non-

symmetrical objects or for matching a specific composition from previous sessions.[5] The

high resolution of 600 steps per degree allows for very fine adjustments.[5]

Autofocus Routine:

Initiate an automated focusing routine within the imaging software.

The software will command the Gemini focuser to move through a series of positions,

capturing an image at each step.
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Based on a metric like star Half-Flux Radius (HFR), the software calculates the point of

best focus and commands the Gemini to move to that precise position. The 0.11-micron

step size enables extremely accurate focusing.[5]

Automated Data Acquisition:

Start the imaging sequence (e.g., capturing a series of light frames).

Enable temperature compensation in the Gemini driver. The system will use data from the

temperature probe to make small, periodic adjustments to the focus position, maintaining

sharpness as ambient temperature changes.[3]

If imaging multiple targets in a single session, the software can automatically rotate the

field of view to the correct orientation for each new target.[5]

Workflow Diagram: Automated Imaging Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://rouzastro.com/the-optec-gemini-low-profile-focuser-reviewed/
https://www.teleskop-express.de/en/astrophotography-and-photography-15/other-photo-accessories-143/optec-gemini-focusing-rotator-14516
https://rouzastro.com/the-optec-gemini-low-profile-focuser-reviewed/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start Session

1. Initialize System
(Power On, Connect Software)

2. Home Focuser & Rotator

3. Slew to Target

4. Frame Target
(Use Rotator)

5. Run Autofocus Routine

6. Start Imaging Sequence
(Enable Temp Comp)

End Session

Click to download full resolution via product page

Caption: A typical workflow for an automated astrophotography session using the Gemini.

Conclusion
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The Optec Gemini Focusing Rotator represents a significant advancement in astronomical

instrumentation by providing a robust, high-precision, and integrated solution for focusing and

field rotation. Its substantial payload capacity, fine resolution, and versatile software control

make it an ideal component for advanced researchers and astrophotographers utilizing heavy

imaging packages. The device's ability to minimize flexure and back focus consumption while

enabling sophisticated automation workflows directly addresses key challenges in modern

deep-sky imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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